N-(4-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}phenyl)acetamide

• IUPAC Name: N-[4-[[ethyl(2-methylprop-2-enyl)amino]methyl]phenyl]acetamide
• InChI: InChI=1S/C15H22N2O/c1-5-17(10-12(2)3)11-14-6-8-15(9-7-14)16-13(4)18/h6-9H,2,5,10-11H2,1,3-4H3,(H,16,18)
• InChI Key: DCDSELBYIBWHLW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=C(C=C1)NC(=O)C)CC(=C)C
• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol

Description

N-(4-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}phenyl)acetamide, also known as EMA401, is a small molecule drug that has been developed as a potential treatment for chronic pain. Chronic pain is a complex condition that affects millions of people worldwide and is often difficult to treat with currently available medications. EMA401 works by targeting a specific protein in the nervous system, which is involved in the transmission of pain signals.

Mechanism of Action

N-(4-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}phenyl)acetamide works by targeting the angiotensin II type 2 receptor (AT2R), a protein that is involved in the transmission of pain signals in the nervous system. By blocking the AT2R, N-(4-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}phenyl)acetamide reduces the transmission of pain signals, leading to a reduction in pain.
Biochemical and Physiological Effects:
N-(4-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}phenyl)acetamide has been shown to have a good safety profile in preclinical and clinical studies. In animal studies, N-(4-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}phenyl)acetamide did not cause any significant changes in behavior, motor function, or vital signs. In clinical trials, N-(4-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}phenyl)acetamide was well-tolerated, with no serious adverse events reported.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}phenyl)acetamide is its specificity for the AT2R, which reduces the risk of off-target effects. N-(4-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}phenyl)acetamide has also been shown to be effective in reducing pain in various pain models, making it a promising candidate for the treatment of chronic pain. However, one of the limitations of N-(4-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}phenyl)acetamide is its relatively short half-life, which may require frequent dosing in clinical settings.

Future Directions

There are several future directions for the research and development of N-(4-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}phenyl)acetamide. One area of focus is the optimization of the dosing regimen to maximize efficacy and minimize side effects. Another area of focus is the identification of biomarkers that can predict the response to N-(4-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}phenyl)acetamide, which may help to identify patients who are most likely to benefit from the treatment. Additionally, further studies are needed to investigate the potential of N-(4-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}phenyl)acetamide in other pain conditions, such as fibromyalgia and chronic low back pain. Finally, the development of novel formulations of N-(4-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}phenyl)acetamide may improve its pharmacokinetic properties and increase its clinical utility.
Conclusion:
In conclusion, N-(4-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}phenyl)acetamide is a promising drug candidate for the treatment of chronic pain. Its specificity for the AT2R and efficacy in various pain models make it a promising candidate for clinical use. Further research is needed to optimize its dosing regimen, identify biomarkers for patient selection, and investigate its potential in other pain conditions.

Scientific Research Applications

N-(4-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}phenyl)acetamide has been extensively studied in preclinical models of chronic pain. In animal studies, N-(4-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}phenyl)acetamide has been shown to reduce pain behaviors in various pain models, including neuropathic pain, inflammatory pain, and cancer pain. N-(4-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}phenyl)acetamide has also been shown to be effective in reducing pain in human clinical trials. In a phase 2 clinical trial, N-(4-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}phenyl)acetamide was found to be effective in reducing pain in patients with post-herpetic neuralgia, a type of neuropathic pain.